Cas no 2680768-17-4 (benzyl N-tert-butyl-N-3-(2-chloro-5-methylphenoxy)-2-hydroxypropylcarbamate)

• Product Name: benzyl N-tert-butyl-N-3-(2-chloro-5-methylphenoxy)-2-hydroxypropylcarbamate
• CAS No: 2680768-17-4
• MF: C₂₂H₂₈ClNO₄
• MW: 405.91502571106
• CID: 5627129
• PubChem ID: 165924465
• Update Time: 2025-10-30

benzyl N-tert-butyl-N-3-(2-chloro-5-methylphenoxy)-2-hydroxypropylcarbamate Chemical and Physical Properties

Names and Identifiers

• 2680768-17-4
• EN300-28303455
• benzyl N-tert-butyl-N-[3-(2-chloro-5-methylphenoxy)-2-hydroxypropyl]carbamate
• benzyl N-tert-butyl-N-3-(2-chloro-5-methylphenoxy)-2-hydroxypropylcarbamate

• Inchi： 1S/C22H28ClNO4/c1-16-10-11-19(23)20(12-16)27-15-18(25)13-24(22(2,3)4)21(26)28-14-17-8-6-5-7-9-17/h5-12,18,25H,13-15H2,1-4H3
• InChI Key： NGWLKAWVVUMWKH-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C)C=C1OCC(CN(C(=O)OCC1C=CC=CC=1)C(C)(C)C)O

Computed Properties

• Exact Mass: 405.1706861g/mol
• Monoisotopic Mass: 405.1706861g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 9
• Complexity: 476
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 59Ų

Additional information on benzyl N-tert-butyl-N-3-(2-chloro-5-methylphenoxy)-2-hydroxypropylcarbamate

Comprehensive Overview of Benzyl N-tert-butyl-N-3-(2-chloro-5-methylphenoxy)-2-hydroxypropylcarbamate (CAS No. 2680768-17-4)

Benzyl N-tert-butyl-N-3-(2-chloro-5-methylphenoxy)-2-hydroxypropylcarbamate (CAS No. 2680768-17-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique carbamate and phenoxy functional groups, is often explored for its potential applications in drug development and crop protection. Researchers are particularly interested in its structural versatility, which allows for modifications to enhance bioactivity and selectivity.

The molecular structure of Benzyl N-tert-butyl-N-3-(2-chloro-5-methylphenoxy)-2-hydroxypropylcarbamate includes a tert-butyl group, a chloro-methylphenoxy moiety, and a hydroxypropyl chain, contributing to its distinct physicochemical properties. These features make it a valuable intermediate in synthesizing more complex molecules. Recent studies have highlighted its role in modulating enzyme activity, which aligns with the growing demand for targeted therapeutics and sustainable agrochemicals.

In the context of current trends, the compound’s potential as a bioactive scaffold resonates with the increasing focus on green chemistry and precision agriculture. As industries shift toward environmentally friendly solutions, Benzyl N-tert-butyl-N-3-(2-chloro-5-methylphenoxy)-2-hydroxypropylcarbamate is being investigated for its biodegradability and low ecological impact. This aligns with frequent search queries such as "eco-friendly chemical intermediates" and "sustainable crop protection agents," reflecting broader societal concerns.

From a synthetic chemistry perspective, the compound’s CAS No. 2680768-17-4 serves as a critical identifier for researchers sourcing high-purity materials. Its synthesis often involves multi-step reactions, including carbamate formation and etherification, which are topics of interest in academic and industrial laboratories. The compound’s stability under various conditions also makes it a candidate for formulation optimization in drug delivery systems.

Another area of exploration is the compound’s potential in neuropharmacology. Preliminary studies suggest that derivatives of Benzyl N-tert-butyl-N-3-(2-chloro-5-methylphenoxy)-2-hydroxypropylcarbamate may interact with neurotransmitter systems, a hot topic given the rising prevalence of neurological disorders. Searches for "novel neuroprotective agents" and "CNS drug development" underscore the relevance of such research.

In summary, Benzyl N-tert-butyl-N-3-(2-chloro-5-methylphenoxy)-2-hydroxypropylcarbamate (CAS No. 2680768-17-4) represents a multifaceted compound with applications spanning pharmaceuticals, agrochemicals, and material science. Its structural complexity and functional diversity position it as a subject of ongoing innovation, addressing both scientific challenges and industry demands.